Cas no 5744-17-2 (4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide)

4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide structure
5744-17-2 structure
Product Name:4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide
CAS No:5744-17-2
MF:C13H13N5O2S3
MW:367.469617605209
CID:1604384
PubChem ID:2263166
Update Time:2025-04-21

4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide
    • benzenesulfonamide, 4-[(2'-amino-4'-methyl[4,5'-bithiazol]-2-yl)amino]-
    • 4-[[4-(2-amino-4-methyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]amino]benzenesulfonamide
    • MLS001203762
    • CBMicro_030065
    • AKOS000565294
    • BDBM50536354
    • SMR000515570
    • 4-{[4-(2-AMINO-4-METHYL-1,3-THIAZOL-5-YL)-1,3-THIAZOL-2-YL]AMINO}BENZENESULFONAMIDE
    • DTXSID20367389
    • BIM-0029971.P001
    • STK015148
    • CHEMBL1305300
    • 4-(2'-Amino-4'-methyl-[4,5']bithiazolyl-2-ylamino)-benzenesulfonamide
    • 5744-17-2
    • HMS2824P15
    • SCHEMBL3511940
    • Inchi: 1S/C13H13N5O2S3/c1-7-11(22-12(14)16-7)10-6-21-13(18-10)17-8-2-4-9(5-3-8)23(15,19)20/h2-6H,1H3,(H2,14,16)(H,17,18)(H2,15,19,20)
    • InChI Key: IUTRDKUXDKXXSW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC1=NC(=CS1)C1=C(C)N=C(N)S1)(N)(=O)=O

Computed Properties

  • Exact Mass: 367.02339
  • Monoisotopic Mass: 367.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 189Ų

Experimental Properties

  • Density: 1.572
  • Boiling Point: 647.5°C at 760 mmHg
  • Flash Point: 345.4°C
  • Refractive Index: 1.72
  • PSA: 123.99
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